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Compound of Interest

Compound Name: Prinomide Tromethamine

Cat. No.: B1678109 Get Quote

Prinomide, a compound identified by the CAS number 77639-66-8, is known primarily for its

application as an antirheumatic agent. Its chemical name is 2-cyano-3-(1-methyl-1H-pyrrol-2-

yl)-3-oxo-N-phenylpropanamide, with the molecular formula C15H13N3O2. While the synthesis

of this molecule itself is a topic of organic chemistry, extensive research has revealed no

significant applications of Prinomide as a reagent, catalyst, or synthetic building block in other

organic synthesis reactions.

This document outlines the available information regarding Prinomide's chemical properties

and the broader context of the synthesis of related chemical structures. However, it is important

to note the absence of published literature detailing the use of Prinomide as a tool for organic

synthesis.

Chemical Structure and Properties of Prinomide
Below is a table summarizing the key chemical identifiers and properties of Prinomide.
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Property Value

IUPAC Name
2-cyano-3-(1-methyl-1H-pyrrol-2-yl)-3-oxo-N-

phenylpropanamide

Synonyms CGS-10787B, Prinomida

CAS Number 77639-66-8

Molecular Formula C15H13N3O2

Molecular Weight 267.28 g/mol

Appearance Solid (form not specified)

Primary Use Antirheumatic Drug

Logical Relationship of Prinomide's Known Role
The following diagram illustrates the current understanding of Prinomide's place in the chemical

and pharmaceutical landscape, highlighting the one-directional application from its synthesis to

its medicinal use.
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Caption: Logical flow from the synthesis of Prinomide to its application.

Synthesis of Related Chemical Motifs
While Prinomide itself is not documented as a synthetic tool, its core structure contains motifs

that are of interest in organic synthesis. The 2-cyano-3-oxo-N-phenylpropanamide moiety is a

versatile pharmacophore and synthetic intermediate. Research into the synthesis of related

structures, such as substituted pyrroles and pyrazoles containing cyanoacetamide

functionalities, is an active area of organic chemistry.
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For instance, multi-component reactions are often employed for the efficient synthesis of highly

substituted pyrroles. A general workflow for such a synthesis is depicted below.
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Caption: General workflow for the synthesis of substituted pyrroles.

Conclusion
Based on currently available scientific literature, Prinomide's role is confined to that of a

pharmaceutical agent. There is no evidence to suggest its utility as a reagent or catalyst in

broader organic synthesis applications. Researchers and professionals in drug development

should consider Prinomide as a target molecule for synthesis rather than a tool for synthetic

transformations. The methodologies used to create Prinomide and related compounds,
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however, are of significant interest and represent a valuable area of study in synthetic organic

chemistry.

To cite this document: BenchChem. [Prinomide: An Examination of its Role in Organic
Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678109#prinomide-application-in-organic-synthesis-
reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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